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Compound of Interest

Compound Name:
Octadecyl 4-

chlorobenzenesulfonate

Cat. No.: B130724 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The CAS number 34184-41-3 provided in the query corresponds to the chemical

compound Octadecyl 4-Chlorobenzenesulfonate. However, the detailed technical

requirements of the prompt, including the request for signaling pathways and experimental

protocols relevant to drug development, strongly indicate that the intended subject is the well-

studied epigenetic modulator 3-Deazaneplanocin A (DZNep). This guide will therefore focus

exclusively on DZNep.

Abstract
3-Deazaneplanocin A (DZNep) is a carbocyclic analog of adenosine renowned for its potent

inhibitory effects on cellular methylation processes.[1] Initially identified for its antiviral

properties, DZNep has garnered significant attention in oncology and stem cell research as a

powerful epigenetic modulator.[2] It functions primarily as a potent inhibitor of S-

adenosylhomocysteine (SAH) hydrolase (AHCY), which leads to the intracellular accumulation

of SAH.[3][4] This accumulation, in turn, competitively inhibits S-adenosylmethionine (SAM)-

dependent methyltransferases, most notably the histone methyltransferase EZH2 (Enhancer of

Zeste Homolog 2), a core component of the Polycomb Repressive Complex 2 (PRC2).[3][5] By

depleting cellular EZH2 levels and subsequently reducing histone H3 lysine 27 trimethylation

(H3K27me3), DZNep reactivates silenced genes, including tumor suppressors, inducing

apoptosis and cell cycle arrest in various cancer cells while showing minimal effects on normal

cells.[2][5] This technical guide provides a comprehensive overview of the physicochemical
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properties, mechanism of action, biological activities, and key experimental applications of

DZNep.

Physicochemical and Handling Properties
DZNep is a synthetic adenosine analog available for research purposes, typically as a solid or

in its hydrochloride salt form, which offers improved solubility in aqueous solutions.[6]
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Property Data Reference(s)

IUPAC Name

(1S,2R,5R)-5-(4-amino-1H-

imidazo[4,5-c]pyridin-1-yl)-3-

(hydroxymethyl)cyclopent-3-

ene-1,2-diol

[6]

Synonyms DZNep, 3-Deazaneplanocin [7]

CAS Number
102052-95-9 (Free Base);

120964-45-6 (HCl Salt)
[8]

Molecular Formula
C₁₂H₁₄N₄O₃ (Free Base);

C₁₂H₁₄N₄O₃·HCl (HCl Salt)

Molecular Weight
262.26 g/mol (Free Base);

298.73 g/mol (HCl Salt)

Appearance Solid

Purity Typically ≥98% by HPLC [8]

Solubility

Free Base: ≥17.07 mg/mL in

DMSO; ≥17.43 mg/mL in H₂O.

Insoluble in Ethanol. HCl Salt:

Soluble to 10 mM in water;

≥14.94 mg/mL in DMSO with

ultrasonic.

[8][9]

Storage & Stability

Store solid form at -20°C for at

least 12 months.

Aqueous/DMSO stock

solutions should be prepared

fresh; if necessary, store at

-20°C for up to one month.

[6][8][9]

Mechanism of Action
DZNep's primary mechanism is not direct enzymatic inhibition of methyltransferases but rather

the disruption of the cellular methylation cycle.
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Inhibition of AHCY: DZNep is a powerful, competitive inhibitor of S-adenosylhomocysteine

hydrolase (AHCY), with a Ki value reported to be as low as 50 pM.[1][10] AHCY is

responsible for the hydrolysis of S-adenosylhomocysteine (SAH) into adenosine and

homocysteine.[3]

Accumulation of SAH: Inhibition of AHCY leads to a significant intracellular accumulation of

its substrate, SAH.[1][4]

Competitive Inhibition of Methyltransferases: SAH is a known product feedback inhibitor of

all S-adenosylmethionine (SAM)-dependent methyltransferases.[3] The elevated SAH/SAM

ratio results in the global inhibition of methylation reactions, including histone methylation.[4]

Depletion of EZH2 and H3K27me3 Reduction: The histone methyltransferase EZH2, the

catalytic subunit of the PRC2 complex, is particularly sensitive to this inhibition.[3] DZNep

treatment leads to the depletion of cellular EZH2 protein levels and a consequent reduction

in the trimethylation of histone H3 at lysine 27 (H3K27me3), a key repressive epigenetic

mark.[2][5] DZNep has also been shown to affect other histone marks, such as H3K9me3, by

down-regulating the expression of other methyltransferases like SETDB1.[11]

Gene Reactivation and Apoptosis: The reduction in repressive H3K27me3 marks leads to the

de-repression and reactivation of silenced genes, including key tumor suppressor genes and

cell cycle inhibitors (e.g., p16, p21, p27).[9][10] This reactivation triggers cell cycle arrest

(commonly at the G0/G1 or G1 phase) and induces apoptosis selectively in cancer cells.[5]

[7][10]
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Caption: Mechanism of action for 3-Deazaneplanocin A (DZNep).

Biological Activity and In Vitro Efficacy
DZNep demonstrates potent dose-dependent antiproliferative and pro-apoptotic activity across

a wide range of cancer cell lines. Its efficacy is often quantified by the half-maximal inhibitory

concentration (IC₅₀).

Cell Line Cancer Type IC₅₀ Value (µM) Exposure Time Reference(s)

NSCLC Cell

Lines (Average)

Non-Small Cell

Lung Cancer
0.08 - 0.24 Not specified [5][7]

MIA-PaCa-2
Pancreatic

Cancer
1.0 ± 0.3 48 hours [7]

LPc006
Pancreatic

Cancer
0.1 ± 0.03 48 hours [7]

OCI-AML3
Acute Myeloid

Leukemia (AML)
< 0.2 48 hours [7][8]

HL-60
Acute Myeloid

Leukemia (AML)
< 0.2 48 hours [7][8]

SW1353 Chondrosarcoma ~0.3 5 days [12]

Vesicular

Stomatitis Virus

(Vero)

Antiviral Activity 2.1 µg/mL Not specified [10]

Yellow Fever

Virus (Vero)
Antiviral Activity 2.9 µg/mL Not specified [10]

Key Experimental Protocols
General Cell Treatment Protocol
This protocol provides a general guideline for treating adherent or suspension cells with DZNep

to assess its biological effects.
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Stock Solution Preparation: Prepare a high-concentration stock solution (e.g., 10 mM) of

DZNep HCl salt in sterile water or DMSO.[9][10] Aliquot and store at -20°C. Avoid repeated

freeze-thaw cycles.[6]

Cell Seeding: Seed cells at a density that will ensure they remain in the logarithmic growth

phase throughout the experiment. For example, seed 750 cells/cm² for a long-term (14-day)

growth assay or a higher density for shorter-term (48-72h) assays.[2]

Treatment: The day after seeding, remove the medium and add fresh medium containing the

desired final concentration of DZNep (e.g., 0.1 µM to 5 µM).[2][13] A vehicle control (e.g.,

DMSO or water) must be run in parallel.

Incubation: Incubate cells for the desired period (e.g., 24, 48, 72 hours, or longer for specific

assays).[9]

Harvesting and Analysis: After incubation, harvest cells for downstream analysis such as cell

viability assays (MTT, CellTiter-Glo), flow cytometry (apoptosis, cell cycle), or molecular

analysis (Western Blot, qPCR).[2][14][15]

Western Blot Analysis of EZH2 and H3K27me3 Depletion
This protocol describes the validation of DZNep's mechanism of action by measuring the

protein levels of its target, EZH2, and the downstream epigenetic mark, H3K27me3.

Cell Lysis:

Treat cells with DZNep (e.g., 1 µM) and a vehicle control for 48-72 hours.[14]

Wash cells with ice-cold PBS.

Lyse cells directly in SDS sample buffer or RIPA buffer containing protease and

phosphatase inhibitors.[14][16]

Sonicate the lysate briefly to shear DNA and reduce viscosity.[16]

Centrifuge the lysate at >12,000g for 15 minutes at 4°C to pellet debris.[17]

Determine the protein concentration of the supernatant using a BCA assay.[16]
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SDS-PAGE and Transfer:

Load 20-30 µg of protein per lane on an SDS-PAGE gel. Include a molecular weight

marker.

Run the gel until adequate separation is achieved.

Transfer proteins to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer

system.[17]

Immunoblotting:

Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or BSA in

TBST (Tris-Buffered Saline with 0.1% Tween-20).[17]

Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation.

Recommended antibodies:

Rabbit anti-EZH2

Rabbit anti-H3K27me3

Mouse anti-β-actin or Rabbit anti-Total Histone H3 (as loading controls)

Wash the membrane three times for 5-10 minutes each with TBST.[17]

Incubate with HRP-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP) for 1 hour

at room temperature.[17]

Wash the membrane three times for 10 minutes each with TBST.

Detection:

Apply an enhanced chemiluminescence (ECL) substrate to the membrane.[17]

Capture the signal using an imaging system or X-ray film.
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Quantify band intensity using software like ImageJ, normalizing EZH2 and H3K27me3

signals to the loading control.[14]

Start: Seed Cells

Treat Cells with DZNep
(e.g., 1µM, 72h) & Vehicle

Harvest & Lyse Cells
(RIPA + Protease Inhibitors)

Quantify Protein
(BCA Assay)

Load Equal Protein Amounts
onto SDS-PAGE Gel

Electrophoretic Transfer
to PVDF Membrane

Block Membrane
(5% Milk in TBST, 1h)

Incubate Primary Antibodies
(anti-EZH2, anti-H3K27me3, anti-H3)

Overnight at 4°C

Wash 3x with TBST

Incubate HRP-Secondary Ab
(1h, Room Temp)

Wash 3x with TBST

Apply ECL Substrate &
Image Chemiluminescence

Analyze Data:
Normalize to Loading Control
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Click to download full resolution via product page

Caption: Experimental workflow for Western Blot analysis of DZNep effects.

Applications in Research and Drug Development
DZNep serves as a critical tool compound and a potential therapeutic agent in several

domains:

Oncology: As a pro-apoptotic agent in numerous cancers, including leukemia, lung cancer,

pancreatic cancer, and chondrosarcoma.[2][5][7][9] It is also explored in combination

therapies to sensitize cancer cells to conventional chemotherapeutics like cisplatin.[12]

Stem Cell Biology: DZNep is a component of small molecule cocktails used for the chemical

reprogramming of somatic cells into induced pluripotent stem cells (ciPSCs), where it

enhances the expression of pluripotency factors like Oct4.

Antiviral Research: It shows potent activity against a range of viruses, including

orthopoxviruses and Ebola virus, by interfering with viral processes that rely on host cell

methylation.[8][10]

Epigenetic Research: As a global histone methylation inhibitor, it is an invaluable tool for

studying the roles of EZH2 and H3K27me3 in gene regulation, differentiation, and disease

pathogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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